Cas no 2171244-83-8 (2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171244-83-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6487122
• PubChem ID: 165566216
• Update Time: 2025-05-24

2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid
• 2-({1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}oxy)acetic acid
• 2171244-83-8
• EN300-1574147

• Inchi： 1S/C25H28N2O6/c1-2-16(11-23(28)27-12-17(13-27)32-15-24(29)30)26-25(31)33-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,2,11-15H2,1H3,(H,26,31)(H,29,30)/t16-/m0/s1
• InChI Key： UQLXJIRLWZFNOZ-INIZCTEOSA-N
• SMILES： O(CC(=O)O)C1CN(C(C[C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid

Comprehensive Overview of 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid (CAS No. 2171244-83-8)

The compound 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid (CAS No. 2171244-83-8) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its intricate structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and an azetidine ring, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its properties, synthesis, and relevance in modern drug discovery, addressing frequently asked questions and trending topics in the field.

One of the most notable features of 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino acids during peptide chain assembly, ensuring high yields and minimal side reactions. Researchers often search for "Fmoc-protected amino acid derivatives" or "azetidine-based peptide linkers," highlighting the growing interest in this compound's utility. Its compatibility with automated synthesizers further enhances its appeal in high-throughput drug development.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in bioconjugation and targeted drug delivery systems. The azetidine moiety in 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid offers unique conformational rigidity, which can improve the stability and bioavailability of peptide-based drugs. This aligns with the increasing focus on "peptide therapeutics for chronic diseases" and "next-generation biopharmaceuticals," topics frequently explored in scientific literature and online forums.

The synthesis of 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid involves multi-step organic reactions, including amidation and esterification. Its CAS No. 2171244-83-8 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Laboratories often inquire about "scalable synthesis of Fmoc-azetidine derivatives" or "purification methods for complex peptide intermediates," reflecting the compound's technical challenges and industrial relevance.

Beyond peptide synthesis, this compound has potential applications in proteomics and chemical biology. Its ability to act as a linker or spacer in bioconjugate chemistry makes it a versatile tool for labeling proteins or modifying biomolecules. Searches for "site-specific protein modification" or "fluorescent probes for imaging" often intersect with discussions about Fmoc-protected compounds like this one, underscoring its interdisciplinary importance.

Quality control and analytical characterization of 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify its purity and structural integrity. Researchers frequently seek "analytical protocols for Fmoc compounds" or "stability studies of peptide intermediates," indicating the need for standardized methodologies in this niche area.

In conclusion, 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}oxy)acetic acid (CAS No. 2171244-83-8) represents a cutting-edge tool in peptide and pharmaceutical sciences. Its unique structural attributes and functional versatility align with current trends in precision medicine and biologics development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovations.